N-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}cyclohexanamine

• IUPAC Name: N-[[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]cyclohexanamine
• InChI: InChI=1S/C17H23N3O3/c1-21-14-9-8-12(10-15(14)22-2)17-19-16(23-20-17)11-18-13-6-4-3-5-7-13/h8-10,13,18H,3-7,11H2,1-2H3
• InChI Key: ONVFPWHQKXOAKX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NOC(=N2)CNC3CCCCC3)OC
• Molecular Formula: C17H23N3O3
• Molecular Weight: 317.4 g/mol

Description

N-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}cyclohexanamine, also known as DOX, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. DOX belongs to the class of compounds known as designer drugs, which are synthesized to mimic the effects of illegal drugs while avoiding legal restrictions.

Mechanism of Action

N-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}cyclohexanamine works by binding to specific receptors in the body, including serotonin receptors and adrenergic receptors. By binding to these receptors, this compound can modulate the activity of various neurotransmitters and hormones, leading to a wide range of physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects, including changes in heart rate, blood pressure, and body temperature. This compound has also been shown to modulate the release of various neurotransmitters, including serotonin, dopamine, and norepinephrine.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}cyclohexanamine in lab experiments is its ability to selectively target specific receptors in the body, allowing researchers to study the effects of specific neurotransmitters and hormones. However, one of the limitations of using this compound is its potential for toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving N-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}cyclohexanamine, including the development of new drugs that target specific receptors in the body. Additionally, this compound could be used to study the role of specific neurotransmitters and hormones in various diseases, including cancer and neurological disorders. Finally, this compound could be used to develop new treatments for drug addiction and other substance abuse disorders.

Scientific Research Applications

N-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}cyclohexanamine has been extensively studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, this compound has been used as a tool to study the role of serotonin receptors in the brain. In pharmacology, this compound has been used to develop new drugs that target specific receptors in the body. In medicinal chemistry, this compound has been used to develop new treatments for various diseases, including cancer and neurological disorders.